Cas no 526219-52-3 (1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid)

• Product Name: 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid
• CAS No: 526219-52-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD06411268
• CID: 1578370
• PubChem ID: 4178308
• Update Time: 2025-11-06

1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid
• 1,2,3,4-Tetrahydro-7-isoquinolinecarboxylic acid
• 1,2,3,4‐TETRAHYDRO‐ISOQUINOLINE‐7‐CARBOXYLIC ACID
• NULL
• SB37516
• BDBM50217382
• 160346-57-6
• 1,2,3,4-Tetrahydro-7-isoquinolinecarboxylic acid hydrochloride
• 1,2,3,4-tetrahydroisoquinoline-7-carboxylic Acid
• AKOS006295085
• CHEMBL341882
• 1,2,3,4-tetrahydro-isoquinoline-7-carboxylic acid, AldrichCPR
• 7-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-
• A883219
• [1,1'-Biphenyl]-2-carboxylic acid,5'-[[(2-acetyl-1,2,3,4-tetrahydro-7-isoquinolinyl)sulfonyl]amino]-2'-[[6-(aminoiminomethyl)-2-naphthalenyl]oxy]-, mono(trifluoroacetate)
• 526219-52-3
• DB-238124
• 1,2,3,4-Tetrahydroisoquinoline-7-carboxylicacid
• SCHEMBL1026913
• CS-0213272
• EN300-120448
• CQNSOIKACZHLHP-UHFFFAOYSA-N

• MDL： MFCD06411268
• Inchi： 1S/C10H11NO2/c12-10(13)8-2-1-7-3-4-11-6-9(7)5-8/h1-2,5,11H,3-4,6H2,(H,12,13)
• InChI Key： CQNSOIKACZHLHP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)CNCC2)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid

Introduction to 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid (CAS No. 526219-52-3)

1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 526219-52-3, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the tetrahydroisoquinoline class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this compound features a seven-membered aromatic ring system with four hydrogen atoms, contributing to its unique chemical properties and reactivity.

The 7-carboxylic acid moiety in the molecular structure of 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid plays a crucial role in determining its pharmacological behavior. This functional group not only influences the compound's solubility and stability but also serves as a key site for further chemical modifications and bioconjugation strategies. Such modifications are essential for optimizing drug-like properties, including bioavailability, metabolic stability, and target specificity.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their reported roles in various biological pathways. 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural similarity to natural alkaloids suggests that it may exhibit similar pharmacological effects, making it a valuable scaffold for drug discovery programs.

One of the most compelling aspects of 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid is its versatility in medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin pathways. These pathways are implicated in a wide range of neurological disorders, including depression, anxiety disorders, and neurodegenerative diseases.

The pharmacological profile of 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid has been further investigated through computational modeling and experimental assays. These studies have revealed that the compound exhibits selective binding interactions with specific receptor targets, which could lead to targeted therapeutic effects with minimized side effects. Such selectivity is a critical factor in the development of effective drugs that can address complex diseases without causing undue harm to patients.

Moreover, the 7-carboxylic acid group provides a convenient handle for chemical functionalization. This allows medicinal chemists to introduce various substituents at this position to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. For example, esterification or amidation of the carboxylic acid group can alter the compound's metabolic fate and improve its oral bioavailability. Such modifications are essential for translating promising candidates into viable drug candidates that can progress through clinical trials.

Recent advancements in synthetic methodologies have also facilitated the efficient preparation of 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid on scales suitable for pharmaceutical development. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled chemists to construct the desired tetrahydroisoquinoline core with high precision and yield. These improvements in synthetic accessibility are crucial for accelerating drug discovery pipelines and bringing new therapies to market more rapidly.

The potential applications of 1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid extend beyond traditional small-molecule drug development. Its structural motifs have inspired the design of peptidomimetics—molecules that mimic peptide sequences but offer improved stability and bioavailability. Such peptidomimetics could serve as novel therapeutics or research tools for studying protein-protein interactions relevant to human health and disease.

In conclusion,1,2,3,4-Tetrahydro-Isoquinoline-7-Carboxylic Acid (CAS No. 526219-52-3) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile chemical properties make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for this molecule,1-Tetrahydro-Isoquinoline-7-Carboxylic Acid is poised to play an important role in shaping the future of medicinal chemistry.